Cas no 21868-41-7 (4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine)

• Product Name: 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine
• CAS No: 21868-41-7
• MF: C₈H₁₂ClN₅O
• MW: 229.666779518127
• MDL: MFCD01679202
• CID: 285275
• PubChem ID: 210892
• Update Time: 2025-11-01

4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-(chloromethyl)-6-(4-morpholinyl)-
• 4-(CHLOROMETHYL)-6-MORPHOLIN-4-YL-1,3,5-TRIAZIN-2-AMINE
• 2-Amino-4-(chloromethyl)-6-morpholino-s-triazine
• 2-Amino-4-chloromethyl-6-morpholino-1,3,5-triazine
• 2-amino-4-morpholino-6-chloromethyl-1,3,5-triazine
• 4-(chloromethyl)-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
• 4-Amino-6-morpholino-2-chlormethyl-1,3,5-triazin
• 4-chloromethyl-6-morpholin-4-yl-[1,3,5]triazin-2-ylamine
• AC1L4PP0
• AC1Q3UAK
• AF52
• BRN 1217790
• STOCK2S-78648
• s-Triazine, 2-amino-4-(chloromethyl)-6-morpholino-
• NCI60_031296
• NSC686790
• MFAGDEITRDZSFJ-UHFFFAOYSA-N
• EU-0052217
• 21868-41-7
• 4-(chloromethyl)-6-morpholin-4-yl-1, 3, 5-triazin-2-amine
• AKOS002671313
• MFCD01679202
• A925070
• AG-205/12417094
• 4-(Chloromethyl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine #
• LS-03461
• FT-0684338
• NSC-686790
• CHEMBL1972887
• 4-(Chloromethyl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine
• 4-(Chloromethyl)-6-morpholino-1,3,5-triazin-2-amine
• DTXSID70176266
• 1,3,5-Triazin-2-amine, 4-(chloromethyl)-6-(4-morpholinyl)-
• ALBB-010207
• STK508801
• 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine

• MDL： MFCD01679202
• Inchi： 1S/C8H12ClN5O/c9-5-6-11-7(10)13-8(12-6)14-1-3-15-4-2-14/h1-5H2,(H2,10,11,12,13)
• InChI Key： MFAGDEITRDZSFJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC(N)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 229.07326
• Monoisotopic Mass: 229.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 480.7±55.0 °C at 760 mmHg
• Flash Point: 244.5±31.5 °C
• Refractive Index: 1.61
• PSA: 77.16
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine

Introduction to 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine (CAS No. 21868-41-7)

4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine, with the CAS number 21868-41-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazine core and a morpholine substituent, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine consists of a central triazine ring with a chloromethyl group and a morpholine substituent. The triazine ring is a well-known motif in medicinal chemistry due to its ability to form hydrogen bonds and its potential for bioisosteric replacement. The chloromethyl group can serve as a reactive handle for further derivatization, while the morpholine moiety provides additional hydrophilic character and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antiviral activity against a range of viral pathogens. Specifically, these compounds have been found to inhibit the replication of influenza viruses and human immunodeficiency virus (HIV) by interfering with key viral enzymes.

In addition to antiviral properties, 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The chloromethyl group was found to play a crucial role in enhancing the compound's cytotoxicity against cancer cells while minimizing toxicity to normal cells.

The pharmacokinetic properties of 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The morpholine substituent contributes to improved solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the compound's low molecular weight and lack of extensive functional groups make it suitable for oral administration.

In preclinical studies, 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine has demonstrated promising results in animal models of various diseases. For example, it has shown significant efficacy in reducing tumor growth in xenograft models of breast cancer and colorectal cancer. Additionally, the compound has been tested for its safety profile in animal toxicity studies, with results indicating that it is well-tolerated at therapeutic doses.

The versatility of 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine extends beyond its therapeutic applications. The compound can also serve as a valuable building block for synthetic chemistry. Its reactive chloromethyl group allows for facile derivatization through nucleophilic substitution reactions, enabling the synthesis of a wide range of analogs with varying biological activities. This property makes it an attractive starting material for high-throughput screening campaigns aimed at identifying novel lead compounds.

In conclusion, 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine (CAS No. 21868-41-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.